Cas no 313657-42-0 (4-N-BOC-2-methylpiperazine Hydrochloride)

• Product Name: 4-N-BOC-2-methylpiperazine Hydrochloride
• CAS No: 313657-42-0
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD09835339
• CID: 836350
• PubChem ID: 24820292
• Update Time: 2025-04-19

4-N-BOC-2-methylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Methylpiperazine hydrochloride
• 3-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester hydrochloride
• 4-N-BOC-2-METHYLPIPERAZINE-HCL
• tert-butyl 3-methylpiperazine-1-carboxylate,hydrochloride
• 4-N-BOC-2-methylpiperazine hydrochloride
• tert-Butyl 3-methylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• SB45320
• tert-butyl 3-methylpiperazine-1-carboxylate;hydrochloride
• (R)-tert-Butyl 3-methylpiperazine-1-carboxylate hydrochloride
• SB48667
• DB-068447
• 1-Boc-3-Methylpiperazinehydrochloride
• CS-0365951
• I11719
• AKOS015847384
• tert-butyl 3-methylpiperazine-1-carboxylate hydrochloride
• 313657-42-0
• DTXSID00647474
• 4-N-BOC-2-methylpiperazine Hydrochloride

• MDL： MFCD09835339
• Inchi： 1S/C10H20N2O2.ClH/c1-8-7-12(6-5-11-8)9(13)14-10(2,3)4;/h8,11H,5-7H2,1-4H3;1H
• InChI Key： SYNMIMWDYFYCCC-UHFFFAOYSA-N
• SMILES： Cl.O(C(N1CCNC(C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.12900
• Monoisotopic Mass: 236.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Boiling Point: 304.5°C at 760 mmHg
• Flash Point: 138°C
• PSA: 41.57000
• LogP: 2.28390